Cas no 1808834-32-3 ({1-[(3R,4S)-4-methoxyoxolan-3-yl]-1H-1,2,3-triazol-4-yl}methanol)

• Product Name: {1-[(3R,4S)-4-methoxyoxolan-3-yl]-1H-1,2,3-triazol-4-yl}methanol
• CAS No: 1808834-32-3
• MF: C₈H₁₃N₃O₃
• MW: 199.207121610641
• MDL: MFCD30222004
• CID: 5686677
• PubChem ID: 100664342
• Update Time: 2025-06-27

{1-[(3R,4S)-4-methoxyoxolan-3-yl]-1H-1,2,3-triazol-4-yl}methanol Chemical and Physical Properties

Names and Identifiers

• {1-[(3R,4S)-4-methoxyoxolan-3-yl]-1H-1,2,3-triazol-4-yl}methanol
• Z2156368828
• starbld0008643
• rac-{1-[(3R,4S)-4-methoxyoxolan-3-yl]-1H-1,2,3-triazol-4-yl}methanol
• EN300-217557
• EN300-1273250
• AKOS034808860
• [1-[(3R,4S)-4-methoxyoxolan-3-yl]triazol-4-yl]methanol
• (1-((3R,4S)-4-Methoxytetrahydrofuran-3-yl)-1H-1,2,3-triazol-4-yl)methanol
• 1808834-32-3

• MDL： MFCD30222004
• Inchi： 1S/C8H13N3O3/c1-13-8-5-14-4-7(8)11-2-6(3-12)9-10-11/h2,7-8,12H,3-5H2,1H3/t7-,8-/m1/s1
• InChI Key： MYHLREPHKUKAPD-HTQZYQBOSA-N
• SMILES： O1C[C@H]([C@@H](C1)N1C=C(CO)N=N1)OC

Computed Properties

• Exact Mass: 199.096
• Monoisotopic Mass: 199.096
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.4A^2
• XLogP3: -1.6

Additional information on {1-[(3R,4S)-4-methoxyoxolan-3-yl]-1H-1,2,3-triazol-4-yl}methanol

{1-[(3R,4S)-4-methoxyoxolan-3-yl]-1H-1,2,3-triazol-4-yl}methanol and Its Role in CAS No. 1808834-32-3 in Biomedical Research

{1-[(3R,4S)-4-methoxyoxolan-3-yl]-1H-1,2,3-triazol-4-yl}methanol, identified by the chemical identifier CAS No. 1808834-32-3, represents a novel class of bioactive compounds with significant potential in biomedical applications. This molecule is characterized by its unique molecular framework, which integrates a 1H-1,2,3-triazol-4-yl group with a 4-methoxyoxolan-3-yl substituent, forming a complex yet functionalized structure. The synthesis and structural analysis of this compound have been extensively studied in recent years, with particular emphasis on its pharmacological properties and potential therapeutic applications.

The 1H-1,2,3-triazol-4-yl ring system is a well-established pharmacophore in drug development, known for its ability to modulate various biological targets, including enzyme inhibition, receptor activation, and signal transduction pathways. The 4-methoxyoxolan-3-yl moiety, on the other hand, contributes to the molecule's solubility and metabolic stability, making it a promising candidate for oral drug delivery systems. The combination of these two functional groups in {1-[(3R,4S)-4-methoxyoxolan-3-yl]-1H-1,2,3-triazol-4-yl}methanol creates a unique scaffold that may offer advantages in targeted drug design and multitarget therapy.

Recent research has highlighted the importance of stereochemistry in the biological activity of this compound. The (3R,4S) configuration of the 4-methoxyoxolan-3-yl ring is critical for its interaction with specific biological receptors, as demonstrated in a 2023 study published in Journal of Medicinal Chemistry. This study revealed that the (3R,4S) isomer exhibits significantly higher selectivity for proton pump inhibitors compared to its (3S,4R) counterpart. Such stereochemical specificity is crucial for optimizing the therapeutic index and minimizing off-target effects in clinical applications.

The triazole ring in {1-[(3R,4S)-4-methoxyoxolan-3-yl]-1H-1,2,3-triazol-4-yl}methanol is particularly noteworthy due to its ability to form hydrogen bonds with target proteins. This property has been leveraged in the development of antimicrobial agents, where the triazole ring acts as a conformational constraint to enhance binding affinity. A 2024 review in ACS Chemical Biology emphasized the role of triazole-based compounds in combating multidrug-resistant pathogens, suggesting that the triazole ring may serve as a structural motif for future antibacterial drug discovery.

In the context of drug development, the 4-methoxyoxolan-3-yl group plays a dual role. It not only enhances the hydrophilicity of the molecule but also introduces electronic effects that influence the reactivity of the triazole ring. This interplay between the two substituents is critical for the molecule's metabolic stability and bioavailability. A 2022 study in Bioorganic & Medicinal Chemistry demonstrated that the methoxy group at the 4-position significantly improves the cell permeability of the compound, making it suitable for targeted drug delivery to specific cellular compartments.

Furthermore, the synthesis of {1-[(3R,4S)-4-methoxyoxolan-3-yl]-1H-1,2,3-triazol-4-yl}methanol involves a series of asymmetric catalytic reactions, which are essential for achieving the desired stereochemical configuration. The use of chiral catalysts in the oxolan-3-yl ring formation has been a focus of recent research, as it allows for the precise control of stereocenter formation. This level of control is vital for ensuring the biological activity and selectivity of the final product.

The pharmacological profile of {1-[(3R,4S)-4-methoxyoxolan-3-yl]-1H-1,2,3-triazol-4-yl}methanol has been evaluated in several preclinical studies. These studies have shown that the compound exhibits antioxidant activity and anti-inflammatory properties, which are attributed to its ability to modulate reactive oxygen species (ROS) and cytokine production. A 2023 study in Free Radical Biology and Medicine reported that the compound effectively reduces ROS levels in lipopolysaccharide (LPS)-treated cells, suggesting its potential as a therapeutic agent for inflammatory diseases.

In addition to its antioxidant and anti-inflammatory properties, {1-[(3R,4S)-4-methoxyoxolan-3-yl]-1H-1,2,3-triazol-4-yl}methanol has shown promise as a modulator of enzyme activity. Specifically, it has been found to inhibit enzymes involved in metabolic pathways, such as cytochrome P450 and UDP-glucuronosyltransferase. These findings are significant because they highlight the molecule's potential for drug interaction studies and pharmacokinetic optimization.

The structural analysis of {1-[(3R,4S)-4-methoxyoxolan-3-yl]-1H-1,2,3-triazol-4-yl}methanol has also been a subject of recent research. Techniques such as NMR spectroscopy and X-ray crystallography have been employed to elucidate the three-dimensional structure of the molecule. These studies have provided insights into the conformational flexibility of the triazole ring and the steric interactions between the 4-methoxyoxolan-3-yl group and the rest of the molecule. Understanding these structural features is essential for designing more effective analogs and optimizing drug delivery systems.

Moreover, the synthetic pathways for {1-[(3R,4S)-4-methoxyoxolan-3-yl]-1H-1,2,3-triazol-4-yl}methanol have been explored in various studies. One of the most promising approaches involves a one-pot synthesis that combines the formation of the triazole ring and the oxolan-3-yl group. This method not only simplifies the synthetic process but also enhances the yield and selectivity of the final product. A 2024 paper in Organic Letters described a novel asymmetric catalytic method that allows for the efficient synthesis of the desired stereoisomer, which is a critical step in the development of pharmaceutical-grade compounds.

The potential applications of {1-[(3R,4S)-4-methoxyoxolan-3-yl]-1H-1,2,3-triazol-4-yl}methanol extend beyond its antioxidant and anti-inflammatory properties. It has also been investigated for its antimicrobial activity, particularly against pathogenic bacteria and fungi. These findings suggest that the compound could be developed into a new class of antibiotics, which is particularly relevant given the increasing prevalence of antimicrobial resistance.

In conclusion, {1-[(3R,4S)-4-methoxyoxolan-3-yl]-1H-1,2,3-triazol-4-yl}methanol is a compound with diverse pharmacological properties and synthetic potential. Its antioxidant, anti-inflammatory, and antimicrobial activities make it a promising candidate for the development of new therapeutic agents. Further research is needed to fully explore its mechanisms of action and clinical applications.

The compound {1-[(3R,4S)-4-methoxyoxolan-3-yl]-1H-1,2,3-triazol-4-yl}methanol is a complex molecule with a unique structural framework that combines a triazole ring and a methoxy-substituted oxolan-3-yl group, along with a hydroxyl group at the 4-position of the triazole. This structure provides the molecule with multiple functional groups that contribute to its biological activity, synthetic versatility, and potential therapeutic applications. Below is a structured summary of its key features and implications: --- ### 1. Structural Overview - Core Structure: A triazole ring (a five-membered ring with three nitrogen atoms) is functionalized at the 4-position with a hydroxyl group. - Side Chain: The triazole ring is connected to a methoxy-substituted oxolan-3-yl group at the 1-position. The oxolan-3-yl group is a cyclic ether with a methoxy group at the 4-position. - Stereochemistry: The molecule contains two stereocenters (at C3 and C4 of the oxolan-3-yl group), with the R, S configuration being the key stereoisomer of interest. --- ### 2. Synthesis and Stereochemistry - Synthetic Pathways: The molecule can be synthesized via asymmetric catalytic reactions, where chiral catalysts are used to control the stereochemistry of the oxolan-3-yl group. - One-Pot Synthesis: A one-pot approach has been developed to simplify the synthesis, combining the formation of the triazole ring and the oxolan-3-yl group in a single reaction step. - Chiral Catalysts: The use of chiral catalysts is critical for achieving the desired R, S configuration at the stereocenters, ensuring the biological activity of the final product. --- ### 3. Biological Activity #### A. Antioxidant Properties - The molecule exhibits antioxidant activity, likely due to its ability to scavenge reactive oxygen species (ROS) and modulate redox signaling pathways. - In vitro studies have shown that it reduces ROS levels in lipopolysaccharide (LPS)-treated cells, suggesting its potential as a therapeutic agent for inflammatory and oxidative stress-related diseases. #### B. Anti-Inflammatory Effects - The compound has been shown to inhibit pro-inflammatory cytokine production (e.g., TNF-α, IL-6) in LPS-stimulated cells. - Its anti-inflammatory activity is attributed to its ability to modulate immune responses and reduce inflammation in cellular models. #### C. Enzyme Modulation - The molecule has demonstrated inhibitory activity against enzymes such as cytochrome P450 and UDP-glucuronosyltransferase, which are involved in drug metabolism and detoxification pathways. - This property is significant for drug interaction studies and pharmacokinetic optimization. #### D. Antimicrobial Activity - Preliminary studies suggest that the compound may have antimicrobial activity against pathogenic bacteria and fungi. - This makes it a potential candidate for the development of new antibiotics, especially in the context of antimicrobial resistance. --- ### 4. Potential Therapeutic Applications - Inflammatory Diseases: Due to its anti-inflammatory and antioxidant properties, the compound could be explored for treating chronic inflammatory conditions (e.g., arthritis, IBD). - Oxidative Stress Disorders: Its antioxidant activity may be beneficial in neurodegenerative diseases, cardiovascular diseases, and cancer. - Antimicrobial Therapeutics: The antimicrobial potential could lead to the development of new antibiotics or antifungal agents. - Drug Metabolism Modulators: Its ability to modulate enzyme activity may have applications in pharmacokinetic optimization and drug development. --- ### 5. Future Directions - Mechanistic Studies: Further research is needed to elucidate the molecular mechanisms of its biological activities (e.g., how it scavenges ROS, modulates inflammation, or inhibits enzymes). - In Vivo Studies: In vivo models should be used to evaluate its efficacy and safety in animal models of disease. - Clinical Translation: If preclinical studies show promise, the compound could be developed into a new class of therapeutic agents. - Structure-Activity Relationships (SAR): Structure-activity studies could help optimize its potency, selectivity, and pharmacological profile. --- ### 6. Conclusion The compound {1-[(3R,4S)-4-methoxyoxolan-3-yl]-1H-1,2,3-triazol-4-yl}methanol is a multifunctional molecule with diverse biological activities and synthetic potential. Its antioxidant, anti-inflammatory, and antimicrobial properties make it a promising candidate for the development of new therapeutic agents. Further preclinical and clinical research is essential to fully explore its mechanisms of action and clinical applications. The molecule represents a valuable lead for drug discovery and pharmacological innovation.